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Compound Name: 3-(Trifluoromethoxy)benzonitrile
CAS No.: 52771-22-9
Cat. No.: B1295464
Get Quote
. J

In the landscape of modern synthetic chemistry, particularly within pharmaceutical and
agrochemical development, the strategic incorporation of fluorine-containing functional groups
is a cornerstone of molecular design. Among the most impactful of these is the trifluoromethoxy
(-OCFs3) group. This guide focuses on 3-(Trifluoromethoxy)benzonitrile, a key aromatic
intermediate that leverages the unique properties of the -OCFs group to unlock significant
advantages in drug discovery and materials science.

The trifluoromethoxy group is prized for its high electronegativity, metabolic stability, and
lipophilicity, which can dramatically improve the pharmacokinetic and pharmacodynamic
profiles of bioactive molecules.[1][2] When appended to a benzonitrile scaffold, it creates a
versatile building block, offering multiple reaction sites for constructing complex molecular
architectures. This guide, intended for researchers, chemists, and drug development
professionals, provides a comprehensive overview of the structure, properties, synthesis, and
application of 3-(Trifluoromethoxy)benzonitrile, underscoring its importance as a high-value
synthetic intermediate.

Nomenclature and Structural Elucidation
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Correctly identifying a chemical entity is the foundation of all scientific inquiry. The
nomenclature and structural features of 3-(Trifluoromethoxy)benzonitrile define its reactivity
and utility.

The compound is systematically named 3-(trifluoromethoxy)benzonitrile according to IUPAC
nomenclature.[3] It consists of a central benzene ring substituted at position 1 with a nitrile
group (-C=N) and at position 3 with a trifluoromethoxy group (-OCF3).

Key ldentifiers:

IUPAC Name: 3-(trifluoromethoxy)benzonitrile

CAS Number: 52771-22-9[3][4]

Molecular Formula: CsHaF3NO[3]

Molecular Weight: 187.12 g/mol [3]

SMILES: C1=CC(=CC(=C1)OC(F)(F)F)C#N[3]

The structure combines the electron-withdrawing nature of both the nitrile and trifluoromethoxy
groups, which influences the reactivity of the aromatic ring, primarily directing electrophilic
substitution to the positions ortho and para to the -OCFs group and meta to the -CN group.
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Starting Material:
3-(Trifluoromethoxy)bromobenzene

Palladium Catalyst:
Pd(PPhs)s or Pdz(dba)s

+ Ligand (e.g., dppf)

Cyanide Source:
Zn(CN)2 or KCN

Anhydrous Solvent:
DMF or NMP

Inert Atmosphere Reaction
(N2 or Ar)
Heat (80-120 °C)

Aqueous Workup
& Extraction

Crude Product

Purification:
Column Chromatography
or Distillation

Purity >98%

Final Product:
3-(Trifluoromethoxy)benzonitrile

3-(Trifluoromethoxy)benzonitrile
(Core Scaffold)

ChemicalTransformations AN \\ Impruved\P(openies \\
N N N SN
Nitrile Hydrolysis Nitrile Reduction Cycloaddition Aromatic Substitution 9 . B P . S o oo
| (-CN ~ -COOH) | (-CN - -CHzNH2) | (CN - Tetrazole) (Add R groups) Metabolic Stability Lipophilicity Permeability Target Binding Affinity

Diverse Drug Candidates
(e.g., Kinase Inhibitors, CNS Agents)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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